Cas no 2369036-69-9 (6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol)

• Product Name: 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol
• CAS No: 2369036-69-9
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 5801266
• PubChem ID: 139369960
• Update Time: 2025-06-09

6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol
• Furo[2,3-b]pyridin-3-ol, 2,3-dihydro-6-(trifluoromethyl)-
• MFCD34468126
• SCHEMBL21223371
• SY323752
• PS-19761
• AT26999
• 2369036-69-9
• PBSYPHUXJQNQOG-UHFFFAOYSA-N
• 6-(Trifluoromethyl)-2H,3H-furo[2,3-b]pyridin-3-ol

• Inchi： 1S/C8H6F3NO2/c9-8(10,11)6-2-1-4-5(13)3-14-7(4)12-6/h1-2,5,13H,3H2
• InChI Key： PBSYPHUXJQNQOG-UHFFFAOYSA-N
• SMILES： C12OCC(O)C1=CC=C(C(F)(F)F)N=2

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 263.6±40.0 °C(Predicted)
• pka: 11.58±0.20(Predicted)

Additional information on 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol

Introduction to 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol (CAS No. 2369036-69-9)

6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol, identified by its Chemical Abstracts Service (CAS) number 2369036-69-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fused pyridine-furan derivatives, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The structural framework of 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol consists of a pyridine ring fused with a furan ring, with the trifluoromethyl substituent attached at the 6-position and a hydroxyl group at the 3-position. This unique arrangement contributes to its distinct electronic and steric properties, which are critical for its interaction with biological targets. The compound’s molecular formula is C₉H₇F₃NO₂, reflecting its composition and complexity.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol due to its structural similarity to known bioactive molecules. The trifluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and lipophilicity of drug candidates. This feature makes 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol a promising candidate for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the compound’s potential in various pharmacological contexts. For instance, researchers have investigated its interactions with enzymes and receptors relevant to inflammatory diseases and cancer. The hydroxyl group at the 3-position provides a site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. These modifications have led to the exploration of 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol as a lead compound for targeted drug design.

The synthesis of 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired heterocyclic core efficiently. These synthetic approaches not only facilitate the production of the compound but also allow for structural diversification to explore new pharmacological entities.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol with biological targets. These studies have revealed insights into its interactions with proteins and nucleic acids, providing a rational basis for structure-based drug design. The integration of experimental data with computational predictions has enhanced our understanding of how this compound modulates biological pathways.

The pharmaceutical industry has taken notice of 6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol due to its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in models of inflammation and tumor growth. These findings have spurred interest in developing clinical trials to evaluate its safety and efficacy in human populations. The compound’s unique structural features make it an attractive candidate for further development into a novel drug entity.

In conclusion,6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol (CAS No. 2369036-69-9) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity position it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological activities and synthetic strategies for this compound,6-(trifluoromethyl)-2,3-dihydrofuro[2,3-b]pyridin-3-ol is poised to play an important role in the development of next-generation therapeutics.